3,4-Methylenedioxy Pyrovalerone metabolite 1 (hydrochloride)
Overview
Description
3,4-Methylenedioxy pyrovalerone (3,4-MDPV, Item No. 10624) is an analog of pyrovalerone that includes the 3,4-methylenedioxy moiety found on 3,4-methylenedioxymethamphetamine, a DEA Schedule I controlled substance. 3,4-MDPV is commonly abused as a recreational drug. 3,4-MDPV metabolite 1 is produced during phase I metabolism of 3,4-MDPV. This compound can be further modified, e.g., by glucuronidation, before secretion in urine. This product is intended for forensic and research purposes.
Scientific Research Applications
Spectroscopic Characterization
A study by Westphal et al. (2009) focused on the mass and NMR spectroscopic characterization of 3,4-methylenedioxypyrovalerone (MDPV), highlighting its structure elucidation through various spectroscopic techniques. This research provides foundational knowledge on the chemical structure of MDPV, which is crucial for understanding its metabolites and their applications in scientific research (Westphal et al., 2009).
Pharmacokinetics and Metabolic Profiles
Elmore et al. (2017) investigated the pharmacokinetic profiles and pharmacodynamic effects of methylone and its metabolites in rats. The study detailed how methylone is metabolized into active and inactive metabolites, offering insights into how these metabolites might interact with biological systems and contribute to overall drug effects (Elmore et al., 2017).
Analytical Methods for Detection
Research by Xue-gu (2015) developed a method for the simultaneous analysis of MDPV and its metabolites using liquid chromatography-mass spectrometry (LC-MS). This study is essential for identifying and quantifying MDPV metabolites in biological samples, facilitating further research on their pharmacological and toxicological properties (Xue-gu, 2015).
Behavioural and Neuropharmacological Effects
Horsley et al. (2018) provided a comprehensive examination of the effects of MDPV on behavior, pharmacokinetics, metabolism, and thermoregulation in rats. This research offers critical insights into the neuropharmacological actions of MDPV and its potential impact on human health and behavior (Horsley et al., 2018).
Toxicity and Cytotoxic Activity
A study by Wojcieszak et al. (2016) on the cytotoxic activity of pyrovalerone derivatives, including MDPV and its metabolites, sheds light on the toxic properties of these substances. Understanding the cytotoxic effects is crucial for assessing the potential health risks associated with exposure to these compounds (Wojcieszak et al., 2016).
properties
Molecular Formula |
C16H23NO3 · HCl |
|---|---|
Molecular Weight |
313.8 |
InChI |
InChI=1S/C16H23NO3.ClH/c1-3-6-13(17-9-4-5-10-17)16(19)12-7-8-14(18)15(11-12)20-2;/h7-8,11,13,18H,3-6,9-10H2,1-2H3;1H |
InChI Key |
FRZIPUAPGSQHKY-UHFFFAOYSA-N |
SMILES |
OC1=C(OC)C=C(C(C(N2CCCC2)CCC)=O)C=C1.Cl |
synonyms |
Demethylenyl-methyl-MDPV; 3,4-MDPV metabolite 1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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